Cas no 120826-43-9 (6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-3-bromo-7,8,9,10-tetrahydro-, [6R-(6a,8a,9a)]- (9CI))

• Product Name: 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-3-bromo-7,8,9,10-tetrahydro-, [6R-(6a,8a,9a)]- (9CI)
• CAS No: 120826-43-9
• MF: C₉H₈BrN₅O₃
• MW: 314.095520019531
• CID: 201855
• PubChem ID: 72209
• Update Time: 2025-04-19

6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-3-bromo-7,8,9,10-tetrahydro-, [6R-(6a,8a,9a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,9-Epoxy-2H,6H-pyrimido[2,1-b][1,3]oxazocin-2-one,8-azido-3-bromo-7,8,9,10-tetrahydro-, [6R-(6a,8a,9a)]- (9CI)
• azido(bromo)[?]one
• 2,5'-Anhydro-3'-azido-2',3'-dideoxy-5-bromouridine
• 8-Azido-3-bromo-7,8,9,10-tetrahydro-2H,6H-6,9-epoxypyrimido[2,1-b][1,3]oxazocin-2-one
• AZU-2,5'-anhydro-5-Br
• 120826-43-9
• DTXSID50923573

• Inchi： 1S/C9H8BrN5O3/c10-4-2-15-7-1-5(13-14-11)6(18-7)3-17-9(15)12-8(4)16/h2,5-7H,1,3H2/t5-,6+,7+/m0/s1
• InChI Key： IKQPIXUQCPAHRU-RRKCRQDMSA-N
• SMILES： BrC1C(N=C2N(C=1)[C@H]1C[C@@H]([C@@H](CO2)O1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 312.98105g/mol
• Monoisotopic Mass: 312.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų